Cas no 2228331-50-6 (4,4-difluoro-1-(2-methoxy-4-methylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(2-methoxy-4-methylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2228331-50-6
• MF: C₁₅H₁₈F₂O₃
• MW: 284.298431873322
• CID: 6508590
• PubChem ID: 165836915
• Update Time: 2025-08-05

4,4-difluoro-1-(2-methoxy-4-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-methoxy-4-methylphenyl)cyclohexane-1-carboxylic acid
• 2228331-50-6
• EN300-1954680

• Inchi： 1S/C15H18F2O3/c1-10-3-4-11(12(9-10)20-2)14(13(18)19)5-7-15(16,17)8-6-14/h3-4,9H,5-8H2,1-2H3,(H,18,19)
• InChI Key： KJOZWTUBSPKAMC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC(C)=CC=2OC)CC1)F

Computed Properties

• Exact Mass: 284.12240076g/mol
• Monoisotopic Mass: 284.12240076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-1-(2-methoxy-4-methylphenyl)cyclohexane-1-carboxylic acid

4,4-Difluoro-1-(2-Methoxy-4-Methylphenyl)Cyclohexane-1-Carboxylic Acid (CAS No. 2228331-50-6)

4,4-Difluoro-1-(2-Methoxy-4-Methylphenyl)Cyclohexane-1-Carboxylic Acid is a complex organic compound with the CAS registry number 2228331-50-6. This compound belongs to the class of cyclohexane carboxylic acids, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a cyclohexane ring substituted with two fluorine atoms at the 4-position, a methoxy group at the 2-position of the phenyl ring, and a methyl group at the 4-position of the phenyl ring. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4,4-difluoro-1-(2-methoxy-4-methylphenyl)cyclohexane-1-carboxylic acid through various routes. One notable method involves the coupling of fluorinated intermediates with aromatic alcohols under catalytic conditions. This approach not only enhances yield but also ensures high purity, making it suitable for large-scale production. The compound's synthesis is further optimized by employing green chemistry principles, reducing environmental impact while maintaining product quality.

The physical properties of CAS No. 2228331-50-6 are critical for its application in various industries. It has a melting point of approximately 150°C and a boiling point around 350°C, making it stable under moderate thermal conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics are advantageous in formulation development for pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 4,4-difluoro-1-(2-methoxy-4-methylphenyl)cyclohexane-1-carboxylic acid as a precursor in drug discovery programs targeting central nervous system disorders. Its fluorinated structure enhances lipophilicity, which is crucial for crossing biological membranes and reaching therapeutic targets. Additionally, the methoxy and methyl groups on the phenyl ring contribute to its pharmacokinetic profile, influencing absorption, distribution, metabolism, and excretion (ADME) properties.

In agricultural applications, this compound has shown promise as a lead molecule for developing novel herbicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a potential candidate for controlling invasive species without adversely affecting crops. Field trials conducted in controlled environments have demonstrated selective activity against target weeds, suggesting its suitability for sustainable agricultural practices.

The environmental fate of CAS No. 2228331-50-6 is another area of active research. Biodegradation studies indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in soil and water systems. This attribute aligns with global efforts to develop eco-friendly chemicals that reduce ecological footprint.

In conclusion, 4,4-difluoro-1-(2-methoxy-4-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228331-50-6) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable physical properties make it an attractive candidate for drug development and agricultural innovations. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.